Cas no 896326-92-4 (N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
- N-(2-ethoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
-
- Inchi: 1S/C17H16N4O3S/c1-2-24-13-8-4-3-7-12(13)18-15(22)11-25-16-19-14-9-5-6-10-21(14)17(23)20-16/h3-10H,2,11H2,1H3,(H,18,22)
- InChI Key: QRMMBLYSXURJET-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1OCC)(=O)CSC1=NC(=O)N2C=CC=CC2=N1
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2543-0046-2μmol |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-5μmol |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-10μmol |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-20μmol |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-1mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-2mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-3mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-4mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-5mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2543-0046-10mg |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide |
896326-92-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896326-92-4): An Overview
N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896326-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrido[1,2-a][1,3,5]triazine core and an ethoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.
The pyrido[1,2-a][1,3,5]triazine moiety is a heterocyclic system that has been extensively studied for its diverse biological properties. It is known to exhibit potent antiviral, antibacterial, and anticancer activities. The presence of this moiety in N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide suggests that the compound may possess similar biological activities. Recent studies have indeed confirmed the compound's potential as an antiviral agent against various viral strains.
The ethoxyphenyl substituent is another key structural feature of this compound. Ethoxyphenyl groups are often incorporated into drug molecules to enhance their lipophilicity and improve their pharmacokinetic properties. This can lead to better absorption, distribution, metabolism, and excretion (ADME) profiles. In the context of N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide, the ethoxyphenyl group may contribute to its enhanced cellular uptake and target specificity.
The sulfanyl (thioether) linkage in the compound's structure is also noteworthy. Sulfanyl linkages are known to play a crucial role in the biological activity of many drugs by facilitating interactions with target proteins or enzymes. In the case of N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,3,5]triazin-2-yl}sulfanyl)acetamide, the sulfanyl group may enhance the compound's ability to bind to specific protein targets involved in viral replication or cancer cell proliferation.
Recent research has focused on the potential therapeutic applications of N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido[1,3,5]triazin-2-yl}sulfanyl)acetamide. Studies have shown that this compound exhibits significant antiviral activity against a range of viral pathogens, including influenza viruses and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or proteins.
In addition to its antiviral properties, N-(2-ethoxyphenyl)-2-{(4H-pyrido[1,3,5]triazin[1H]-pyridine)sulfanyl}acetamide has also shown promise as an anticancer agent. Preclinical studies have demonstrated that it can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The compound's ability to induce apoptosis in cancer cells through modulation of specific signaling pathways makes it a potential candidate for further development as an anticancer drug.
The pharmacokinetic properties of N-(2-Ethoxyphenyl)-2-{(4H-Pyrido[1H]-pyridine)sulfanyl}acetamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further understand the biological activities and mechanisms of action of N-(2-Ethoxyphenyl)-2-{(4H-Pyrido[1H]-pyridine)sulfanyl}acetamide, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to the compound's biological activities and optimize its potency and selectivity through rational drug design.
In conclusion, N-(2-Ethoxyphenyl)-2-{(4H-Pyrido[1H]-pyridine)sulfanyl}acetamide (CAS No. 896326-92-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development as an antiviral or anticancer agent. Continued research into its pharmacological properties and mechanisms of action will be crucial for realizing its full therapeutic potential.
896326-92-4 (N-(2-ethoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)